![molecular formula C10H8FN3OS B286996 N-(2-fluorophenyl)-4-methyl-1,2,3-thiadiazole-5-carboxamide](/img/structure/B286996.png)
N-(2-fluorophenyl)-4-methyl-1,2,3-thiadiazole-5-carboxamide
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Overview
Description
N-(2-fluorophenyl)-4-methyl-1,2,3-thiadiazole-5-carboxamide, also known as FMTC, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. FMTC is a thiadiazole derivative that has been synthesized using different methods and has been studied for its mechanism of action, biochemical and physiological effects, and future directions in research.
Mechanism of Action
The mechanism of action of N-(2-fluorophenyl)-4-methyl-1,2,3-thiadiazole-5-carboxamide is not fully understood, but studies have shown that it interacts with different molecular targets, including enzymes and receptors. In cancer cells, this compound has been shown to inhibit the activity of topoisomerase II, an enzyme involved in DNA replication, leading to DNA damage and cell death. This compound has also been shown to inhibit the activity of histone deacetylases, enzymes involved in the regulation of gene expression, leading to the upregulation of pro-apoptotic genes and downregulation of anti-apoptotic genes. Inflammatory cells, this compound has been shown to inhibit the activity of NF-κB, a transcription factor involved in the production of pro-inflammatory cytokines, leading to the downregulation of pro-inflammatory cytokines.
Biochemical and Physiological Effects:
This compound has been shown to have different biochemical and physiological effects, depending on the target cells and tissues. In cancer cells, this compound has been shown to induce apoptosis, cell cycle arrest, and DNA damage. Inflammatory cells, this compound has been shown to inhibit the production of pro-inflammatory cytokines, leading to the downregulation of inflammation. In luminescent materials, this compound has been shown to emit strong blue fluorescence, making it a potential candidate for optoelectronic devices. In environmental science, this compound has been shown to remove heavy metal ions from water, making it a potential candidate for water treatment.
Advantages and Limitations for Lab Experiments
N-(2-fluorophenyl)-4-methyl-1,2,3-thiadiazole-5-carboxamide has several advantages and limitations for lab experiments. Its advantages include its high purity and yield, its potential as an anticancer and anti-inflammatory agent, its luminescent properties, and its potential as an adsorbent for heavy metal ions in water. Its limitations include its limited solubility in water, its potential toxicity, and its limited availability.
Future Directions
There are several future directions for N-(2-fluorophenyl)-4-methyl-1,2,3-thiadiazole-5-carboxamide research, including the development of more efficient synthesis methods, the optimization of its anticancer and anti-inflammatory activities, the exploration of its potential as a luminescent material for optoelectronic devices, and the development of its potential as an adsorbent for heavy metal ions in water. Further studies are needed to fully understand the mechanism of action of this compound and its potential applications in various fields.
Synthesis Methods
N-(2-fluorophenyl)-4-methyl-1,2,3-thiadiazole-5-carboxamide can be synthesized using different methods, including the reaction of 2-fluoroaniline with thiosemicarbazide followed by cyclization with methyl iodide and carboxylation with carbon dioxide. Another method involves the reaction of 2-fluoroaniline with thiosemicarbazide, followed by cyclization with methyl iodide, and then reaction with chloroacetyl chloride and potassium carbonate. These methods have been optimized to yield this compound with high purity and yield.
Scientific Research Applications
N-(2-fluorophenyl)-4-methyl-1,2,3-thiadiazole-5-carboxamide has been studied for its potential applications in various fields, including medicinal chemistry, material science, and environmental science. In medicinal chemistry, this compound has shown promising results as an anticancer agent, with studies showing its ability to inhibit the growth of cancer cells by inducing apoptosis and cell cycle arrest. This compound has also been studied for its potential as an anti-inflammatory agent, with studies showing its ability to inhibit the production of pro-inflammatory cytokines. In material science, this compound has been studied for its potential as a luminescent material, with studies showing its ability to emit strong blue fluorescence. In environmental science, this compound has been studied for its potential as an adsorbent for heavy metal ions in water, with studies showing its ability to remove heavy metal ions from water with high efficiency.
Properties
Molecular Formula |
C10H8FN3OS |
---|---|
Molecular Weight |
237.26 g/mol |
IUPAC Name |
N-(2-fluorophenyl)-4-methylthiadiazole-5-carboxamide |
InChI |
InChI=1S/C10H8FN3OS/c1-6-9(16-14-13-6)10(15)12-8-5-3-2-4-7(8)11/h2-5H,1H3,(H,12,15) |
InChI Key |
TVZSRIACTAYVQV-UHFFFAOYSA-N |
SMILES |
CC1=C(SN=N1)C(=O)NC2=CC=CC=C2F |
Canonical SMILES |
CC1=C(SN=N1)C(=O)NC2=CC=CC=C2F |
Origin of Product |
United States |
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